Cas no 1459754-32-5 (4-(2-Chloro-5-Iodobenzyl)Phenol)

• Product Name: 4-(2-Chloro-5-Iodobenzyl)Phenol
• CAS No: 1459754-32-5
• MF: C₁₃H₁₀ClIO
• MW: 344.575375080109
• CID: 2949753
• Update Time: 2023-08-09

4-(2-Chloro-5-Iodobenzyl)Phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-5-Iodobenzyl)Phenol
• 4-[(2-chloro-5-iodophenyl)methyl]phenol

• Inchi： 1S/C13H10ClIO/c14-13-6-3-11(15)8-10(13)7-9-1-4-12(16)5-2-9/h1-6,8,16H,7H2
• InChI Key： KYERPXJVHWYNIT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)CC1C=CC(=CC=1)O)Cl

Computed Properties

• Exact Mass: 343.94649 g/mol
• Monoisotopic Mass: 343.94649 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.57
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2

4-(2-Chloro-5-Iodobenzyl)Phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes